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Compound of Interest

Compound Name: Itaconate-alkyne

Cat. No.: B3025882 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of itaconate-alkyne, a pivotal tool in the study

of itaconation, a recently discovered post-translational modification with significant implications

in immunology and metabolic regulation.

Core Concepts: Understanding Itaconate-Alkyne
Itaconate-alkyne, also known as ITalk, is a synthetic, cell-permeable analog of itaconate, an

endogenous metabolite produced in immune cells like macrophages during inflammation.[1][2]

[3][4][5] It is specifically designed as a bioorthogonal probe for the quantitative and site-specific

chemoproteomic profiling of protein itaconation in living cells. The key feature of itaconate-
alkyne is the incorporation of a terminal alkyne group into an itaconate derivative structure.

This alkyne moiety allows for "click chemistry" reactions, specifically the copper-catalyzed

azide-alkyne cycloaddition (CuAAC), enabling the attachment of reporter tags (e.g.,

fluorophores or biotin) for visualization and enrichment of itaconated proteins.

Functionally, itaconate-alkyne mimics the anti-inflammatory properties of endogenous

itaconate, allowing it to label the authentic targets of itaconation within a cellular context.

Chemical Structure and Properties
The chemical identity of itaconate-alkyne is well-defined, providing a solid foundation for its

application in research.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b3025882?utm_src=pdf-interest
https://www.benchchem.com/product/b3025882?utm_src=pdf-body
https://www.benchchem.com/product/b3025882?utm_src=pdf-body
https://www.benchchem.com/product/b3025882?utm_src=pdf-body
https://www.medchemexpress.com/itaconate-alkyne.html
https://pubs.acs.org/doi/pdf/10.1021/jacs.9b11962
https://pubs.acs.org/doi/abs/10.1021/jacs.9b11962
https://www.researchgate.net/publication/341926574_Chemoproteomic_Profiling_of_Itaconation_by_Bioorthogonal_Probes_in_Inflammatory_Macrophages
https://pubmed.ncbi.nlm.nih.gov/32496768/
https://www.benchchem.com/product/b3025882?utm_src=pdf-body
https://www.benchchem.com/product/b3025882?utm_src=pdf-body
https://www.benchchem.com/product/b3025882?utm_src=pdf-body
https://www.benchchem.com/product/b3025882?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025882?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


IUPAC Name: 2-methylidene-4-oct-7-ynoxy-4-oxobutanoic acid

Synonyms: ITalk, 2-methylene-butanedioic acid, 4-(7-octyn-1-yl) ester

Chemical Formula: C₁₃H₁₈O₄

The structure features the characteristic α,β-unsaturated carboxylic acid group of itaconate,

which is crucial for its reactivity with cysteine residues on target proteins, and a long carbon

chain terminating in an alkyne group.

Property Value Source

Molecular Weight 238.28 g/mol

CAS Number 2454181-83-8

Appearance Solid

Purity >98% (typical)

Solubility Soluble in DMSO

Mechanism of Action and Biological Significance
Itaconate and its alkyne analog exert their effects by covalently modifying cysteine residues on

proteins through a process called Michael addition, leading to "itaconation." This post-

translational modification can alter the function of target proteins. Itaconate-alkyne has been

instrumental in identifying a wide range of protein targets for itaconation.

It has been demonstrated that itaconate can activate the anti-inflammatory transcription factor

Nrf2 by alkylating its repressor protein, KEAP1. This leads to the expression of antioxidant and

anti-inflammatory genes. Furthermore, itaconate-alkyne has been used to identify other key

protein targets of itaconation in inflammatory macrophages, including:

DNA damage-binding protein 1 (DDB1)

Gelsolin (GSN)

ATP-citrate synthase (ACLY)
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Adenylate kinase 2 (AK2)

The ability to profile these targets in living cells provides valuable insights into the molecular

mechanisms underlying the anti-inflammatory effects of itaconate.

Experimental Protocols
The use of itaconate-alkyne in chemoproteomic workflows generally follows a series of well-

defined steps. Below is a generalized protocol based on published methodologies.

Objective: To label, identify, and quantify itaconated proteins from cultured cells.

Materials:

Itaconate-alkyne (ITalk) probe

Cell culture reagents

Lysis buffer

Click chemistry reagents (e.g., azide-biotin, copper(II) sulfate, ligand, reducing agent)

Streptavidin beads for enrichment

Reagents for downstream analysis (e.g., SDS-PAGE, Western blotting, mass spectrometry)

Protocol Outline:

Cell Treatment:

Culture cells of interest (e.g., primary bone-marrow-derived macrophages) to the desired

confluency.

Treat the cells with itaconate-alkyne at a suitable concentration (e.g., 100 µM) for a

specific duration (e.g., 4 hours). Include appropriate controls, such as vehicle-treated cells.

Cell Lysis:

After treatment, wash the cells to remove excess probe.
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Lyse the cells in a suitable lysis buffer to solubilize proteins.

Click Chemistry Reaction:

To the cell lysate, add the click chemistry reaction cocktail containing an azide-

functionalized reporter tag (e.g., azide-biotin).

This reaction will covalently link the reporter tag to the alkyne group of the itaconate-
alkyne-modified proteins.

Enrichment of Itaconated Proteins (for mass spectrometry):

If using a biotin tag, incubate the lysate with streptavidin-conjugated beads to capture the

biotinylated (and thus itaconated) proteins.

Wash the beads extensively to remove non-specifically bound proteins.

Downstream Analysis:

Western Blotting: Elute the captured proteins from the beads and analyze for specific

proteins of interest by Western blotting.

Mass Spectrometry: For proteome-wide identification, digest the enriched proteins on-

bead or after elution and analyze the resulting peptides by liquid chromatography-mass

spectrometry (LC-MS/MS).

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the key signaling pathway involving itaconate and the

experimental workflow for using itaconate-alkyne.
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Chemoproteomic Workflow using Itaconate-Alkyne
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Applications in Drug Discovery and Development
The ability to profile protein itaconation opens up new avenues for drug discovery.

Target Identification and Validation: By identifying the specific proteins that are modified by

itaconate, researchers can uncover novel therapeutic targets for inflammatory and metabolic

diseases.

Mechanism of Action Studies: Itaconate-alkyne can be used to elucidate the mechanism of

action of drugs that modulate inflammatory pathways.

Biomarker Discovery: The profile of itaconated proteins may serve as a biomarker for certain

disease states or drug responses.

Conclusion
Itaconate-alkyne is a powerful and indispensable tool for the study of protein itaconation. Its

design as a bioorthogonal probe enables the specific labeling and identification of itaconated

proteins in a physiological context. This has significantly advanced our understanding of the

role of itaconate in inflammation and metabolism and holds great promise for the development

of novel therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Itaconate-Alkyne
(ITalk)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3025882#what-is-the-chemical-structure-of-
itaconate-alkyne]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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